N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H25N3O2/c1-16-3-5-18(6-4-16)15-23-11-13-24(14-12-23)21(26)22-20-9-7-19(8-10-20)17(2)25/h3-10H,11-15H2,1-2H3,(H,22,26)
• InChI Key: FTPCYJFTLHZYSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide typically involves the reaction of 4-acetylphenylamine with 4-methylbenzyl chloride in the presence of a base, followed by the introduction of a piperazine ring. The reaction conditions may include the use of solvents like dichloromethane or ethanol, and catalysts such as triethylamine or potassium carbonate.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques like crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to a carboxylic acid.

Reduction: The acetyl group can be reduced to an alcohol.

Substitution: The benzyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens (chlorine, bromine) or nucleophiles (amines, thiols).

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in organic synthesis.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide would depend on its specific biological target. Generally, piperazine derivatives can interact with various molecular targets, including enzymes, receptors, and ion channels. The compound may exert its effects by binding to these targets and modulating their activity, leading to therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-4-benzyl-1-piperazinecarboxamide
• N-(4-methylphenyl)-4-(4-methylbenzyl)-1-piperazinecarboxamide
• N-(4-acetylphenyl)-4-(4-chlorobenzyl)-1-piperazinecarboxamide

Uniqueness

N-(4-acetylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide is unique due to the specific combination of functional groups, which may confer distinct pharmacological properties compared to other piperazine derivatives. Its unique structure may result in different biological activities and therapeutic potentials.